molecular formula C19H23FN2O4S B6476539 4-{[1-(5-fluoro-2-methoxybenzenesulfonyl)piperidin-4-yl]methoxy}-3-methylpyridine CAS No. 2640830-96-0

4-{[1-(5-fluoro-2-methoxybenzenesulfonyl)piperidin-4-yl]methoxy}-3-methylpyridine

Cat. No.: B6476539
CAS No.: 2640830-96-0
M. Wt: 394.5 g/mol
InChI Key: ZLLORRGIQFVKPM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-{[1-(5-Fluoro-2-methoxybenzenesulfonyl)piperidin-4-yl]methoxy}-3-methylpyridine is a heterocyclic compound featuring a piperidine core substituted at the 1-position with a 5-fluoro-2-methoxybenzenesulfonyl group and at the 4-position with a methoxy-linked 3-methylpyridine moiety. This compound’s structural complexity suggests applications in medicinal chemistry, particularly in targeting enzymes or receptors where sulfonamide and pyridine motifs are pharmacologically relevant .

Properties

IUPAC Name

4-[[1-(5-fluoro-2-methoxyphenyl)sulfonylpiperidin-4-yl]methoxy]-3-methylpyridine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H23FN2O4S/c1-14-12-21-8-5-17(14)26-13-15-6-9-22(10-7-15)27(23,24)19-11-16(20)3-4-18(19)25-2/h3-5,8,11-12,15H,6-7,9-10,13H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZLLORRGIQFVKPM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CN=C1)OCC2CCN(CC2)S(=O)(=O)C3=C(C=CC(=C3)F)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H23FN2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

394.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Table 1: Structural Comparison of Piperidine-Based Compounds

Compound Name Piperidine Substituent (Position 1) Linked Group (Position 4) Key Modifications
Target Compound 5-Fluoro-2-methoxybenzenesulfonyl Methoxy-3-methylpyridine Sulfonyl group, fluorinated aryl
4-({4-[5-({1-[(6-Methylpyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyridine-2-carbonyl]piperazin-1-yl}methyl)-benzonitrile 6-Methylpyridin-3-ylmethyl Methoxy-pyridine-2-carbonyl-piperazine Piperazine spacer, nitrile group
1-(2-Methoxy-phenyl)-4-{[1-(2-nitrobenzyl)piperidin-4-yl]methyl}piperazine 2-Nitrobenzyl Piperazine-methyl Nitro group, dual piperazine/piperidine
4-[[1-(3-Fluoropropyl)Piperidin-4-Yl]Methoxy]Benzonitrile 3-Fluoropropyl Methoxy-benzonitrile Fluorinated alkyl, benzonitrile

Key Observations :

  • Sulfonyl vs. Alkyl/Aryl Groups : The target’s benzenesulfonyl group (electron-withdrawing) contrasts with alkyl (e.g., 3-fluoropropyl in ) or aryl (e.g., nitrobenzyl in ) substituents, which may alter receptor binding kinetics and metabolic stability.
  • Pyridine vs. Benzonitrile : The 3-methylpyridine in the target could enhance π-π stacking compared to benzonitrile in , which may favor interactions with aromatic residues in enzyme active sites.

Table 2: Receptor Affinity and Selectivity

Compound Class Target Receptor Affinity (IC50/Ki) Notes Source
Target Compound (hypothesized) Sigma-1/AMPK/Dopamine D2 N/A Structural analogs suggest potential
1-(2-Methoxy-phenyl)-4-{[1-(2-nitrobenzyl)piperidin-4-yl]methyl}piperazine Dopamine D2 High affinity Nitro group critical for binding
4-[[1-(3-Fluoropropyl)Piperidin-4-Yl]Methoxy]Benzonitrile Sigma-1 Submicromolar Fluoropropyl enhances lipophilicity
Piperidine-piperazine hybrids Allosteric GPCR sites Variable Spacer length modulates selectivity

Key Findings :

  • The nitrobenzyl-substituted piperidine in showed high dopamine D2 affinity, suggesting that electron-deficient groups at the piperidine 1-position enhance orthosteric binding. The target’s sulfonyl group may mimic this effect but with improved stability.

Physicochemical and Pharmacokinetic Properties

Table 3: Solubility, LogP, and Metabolic Stability

Compound Aqueous Solubility (µg/mL) LogP Metabolic Stability (t1/2) Notes
Target Compound Low (predicted) ~3.5 High (sulfonyl resistance) Sulfonyl reduces CYP450 metabolism
4-({4-[5-({1-[(6-Methylpyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyridine-2-carbonyl]piperazin-1-yl}methyl)-benzonitrile Moderate ~2.8 Moderate Piperazine improves solubility
4-({4-[5-({1-[(5-Ethoxypyrazin-2-yl)methyl]piperidin-4-yl}methoxy)-3-methylpyridine-2-carbonyl]-piperazin-1-yl}methyl)benzonitrile High ~2.2 Low Ethoxy-pyrazine enhances solubility

Key Insights :

  • The target’s sulfonyl group likely reduces aqueous solubility compared to ethoxy-pyrazine derivatives but increases metabolic stability.
  • LogP values suggest the target is moderately lipophilic, balancing membrane permeability and solubility.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.